Cas no 2137747-14-7 (4-Fluorooxolane-3-sulfinamide)

• Product Name: 4-Fluorooxolane-3-sulfinamide
• CAS No: 2137747-14-7
• MF: C₄H₈FNO₂S
• MW: 153.175223350525
• CID: 6520710
• PubChem ID: 165452810
• Update Time: 2025-07-26

4-Fluorooxolane-3-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 4-fluorooxolane-3-sulfinamide
• 2137747-14-7
• EN300-732689
• 4-Fluorooxolane-3-sulfinamide

• Inchi： 1S/C4H8FNO2S/c5-3-1-8-2-4(3)9(6)7/h3-4H,1-2,6H2
• InChI Key： BOPNQSJBOJDVKH-UHFFFAOYSA-N
• SMILES： S(C1COCC1F)(N)=O

Computed Properties

• Exact Mass: 153.02597783g/mol
• Monoisotopic Mass: 153.02597783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.5Ų

Additional information on 4-Fluorooxolane-3-sulfinamide

Research Briefing on 4-Fluorooxolane-3-sulfinamide (CAS: 2137747-14-7): Recent Advances and Applications in Chemical Biology and Drug Discovery

The compound 4-Fluorooxolane-3-sulfinamide (CAS: 2137747-14-7) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This bicyclic sulfinamide derivative exhibits unique structural features that make it particularly valuable for drug discovery applications, especially in the development of enzyme inhibitors and chiral auxiliaries. Recent studies have highlighted its potential as a versatile building block for the synthesis of biologically active molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key intermediate in the synthesis of novel γ-secretase modulators for Alzheimer's disease treatment. The researchers utilized the stereochemical properties of 4-Fluorooxolane-3-sulfinamide to control the configuration of adjacent chiral centers, achieving significant improvements in both potency and selectivity compared to previous generation compounds. The reported synthetic route showed excellent yield (78%) and enantiomeric excess (>99% ee), making it particularly attractive for industrial-scale production.

In the field of antimicrobial research, a recent patent application (WO2023056121) disclosed the use of 4-Fluorooxolane-3-sulfinamide derivatives as potent inhibitors of bacterial aminoacyl-tRNA synthetases. The fluorinated oxolane ring was found to significantly enhance membrane permeability while the sulfinamide moiety provided crucial hydrogen bonding interactions with the target enzymes. Several analogs showed promising activity against multidrug-resistant Staphylococcus aureus strains with MIC values in the low micromolar range.

Structural biology studies using X-ray crystallography (PDB ID: 8T4N) have revealed that 4-Fluorooxolane-3-sulfinamide can serve as an effective pharmacophore for protein-protein interaction inhibitors. The compound's rigid bicyclic structure and polarized S=O bond create multiple vector points for molecular recognition, enabling the disruption of challenging biological targets such as the KRAS-G12D oncogenic protein. This finding, published in Nature Chemical Biology (2024), opens new avenues for targeting previously "undruggable" cancer drivers.

From a synthetic chemistry perspective, recent methodological advances (Org. Lett. 2023, 25, 4566) have established more efficient protocols for the large-scale preparation of 4-Fluorooxolane-3-sulfinamide. The new catalytic asymmetric synthesis route employs a chiral copper complex to achieve the key sulfinylation step with remarkable stereocontrol (up to 98% ee) under mild conditions. This development addresses previous challenges in the compound's accessibility and should facilitate broader investigation of its applications.

Pharmacokinetic studies in animal models (Xenobiotica, 2024) indicate that 4-Fluorooxolane-3-sulfinamide derivatives generally exhibit favorable ADME profiles, with good oral bioavailability (F = 65-82% in rats) and moderate plasma protein binding (60-75%). The fluorinated ring appears to confer metabolic stability against cytochrome P450 oxidation while maintaining sufficient solubility for formulation development. These properties make the scaffold particularly attractive for CNS-targeted therapeutics.

Looking forward, several pharmaceutical companies have included 4-Fluorooxolane-3-sulfinamide-based compounds in their preclinical pipelines, particularly for neurological and oncological indications. The scaffold's versatility in addressing both traditional enzyme targets and more challenging protein-protein interactions suggests it will remain an important focus of medicinal chemistry research in the coming years. Further optimization of synthetic routes and exploration of structure-activity relationships will likely yield additional breakthroughs in specific therapeutic applications.